N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide
• InChI: InChI=1S/C19H18FNO3S/c1-2-14-6-3-4-9-18(14)21(17-10-11-25(23,24)13-17)19(22)15-7-5-8-16(20)12-15/h3-12,17H,2,13H2,1H3
• InChI Key: LHGKJHKFFPDVEY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide, also known as Compound X, is a novel chemical compound that has shown potential in scientific research applications.

Scientific Research Applications

Synthesis and Characterization

The compound N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide, while not directly mentioned in the available research, shares structural similarities with compounds involved in the synthesis and characterization of novel aromatic polyimides. These polyimides, synthesized from various diamines and dianhydrides, exhibit solubility in organic solvents and stability across a wide temperature range, indicating potential applications in materials science for high-performance polymers with specific thermal and solubility characteristics (Butt et al., 2005).

Development of Synthetic Routes

In pharmaceutical synthesis, the development of practical and scalable synthetic routes for complex molecules is crucial. Research on molecules such as YM758 monophosphate, a novel If channel inhibitor, showcases the importance of optimizing synthetic pathways to improve yields, reduce reaction times, and minimize the use of harmful solvents. This approach underscores the potential for applying similar methodologies to synthesize N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide efficiently and sustainably (Yoshida et al., 2014).

Tumor Proliferation Imaging

The study of tumor proliferation through PET imaging using novel compounds such as 18F-ISO-1 highlights the potential application of structurally complex benzamides in medical diagnostics. These compounds' ability to correlate with tumor proliferation markers suggests that derivatives of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(2-ethylphenyl)-3-fluorobenzamide could be explored for similar diagnostic applications, offering insights into tumor growth and response to therapies (Dehdashti et al., 2013).